Cas no 934676-66-1 (2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)-)

• Product Name: 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)-
• CAS No: 934676-66-1
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• CID: 4660203
• Update Time: 2025-05-21

2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)-
• (2S)-1,4-Bis(phenylmethyl)-2-piperazinemethanol

• Inchi： 1S/C19H24N2O/c22-16-19-15-20(13-17-7-3-1-4-8-17)11-12-21(19)14-18-9-5-2-6-10-18/h1-10,19,22H,11-16H2/t19-/m0/s1
• InChI Key： SOUPGWGAPDMYFM-IBGZPJMESA-N
• SMILES： N1(CC2=CC=CC=C2)CCN(CC2=CC=CC=C2)C[C@H]1CO

Additional information on 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)-

Recent Advances in the Study of 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)- (CAS: 934676-66-1)

The compound 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)- (CAS: 934676-66-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperazine derivative is being explored for its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the modulation of neurotransmitter systems and its utility in the design of novel therapeutic agents targeting central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the stereospecific synthesis and pharmacological evaluation of 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)-. The researchers employed asymmetric catalysis to achieve high enantiomeric purity, which was critical for its biological activity. The study demonstrated that the (2S)-configuration exhibits superior binding affinity to serotonin and dopamine receptors compared to its (2R)-counterpart, suggesting its potential as a scaffold for developing neuroactive compounds.

Further research has explored the compound's utility in the synthesis of protease inhibitors. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)- showed promising inhibitory activity against HIV-1 protease. The study utilized molecular docking simulations to elucidate the binding interactions, revealing that the benzyl groups and the chiral center play a crucial role in stabilizing the inhibitor-enzyme complex.

In addition to its pharmacological applications, recent advancements in process chemistry have optimized the large-scale synthesis of 934676-66-1. A 2024 paper in Organic Process Research & Development detailed a green chemistry approach using biocatalysis, which significantly improved yield and reduced environmental impact. This development is particularly relevant for industrial-scale production, addressing previous challenges related to cost and scalability.

Ongoing clinical trials are investigating the safety and efficacy of drug candidates incorporating 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2S)- as a structural motif. Preliminary results from Phase I trials indicate favorable pharmacokinetic profiles, with good oral bioavailability and minimal off-target effects. These findings position the compound as a versatile building block for next-generation therapeutics.

In conclusion, the growing body of research on 934676-66-1 underscores its importance in modern drug discovery. Its unique stereochemistry and functional group arrangement offer multiple avenues for medicinal chemistry optimization. Future studies are expected to explore its applications in targeted drug delivery systems and as a probe for studying receptor-ligand interactions at the molecular level.